Cas no 80-99-9 (Lathosterol)
Lathosterol Chemical and Physical Properties
Names and Identifiers
-
- Cholest-7-en-3-ol, (3b,5a)-
- Lathosterol
- 5α-cholest-7-en-3ß-ol
- 5α-cholest-7-en-3?-ol
- (3S,5S,9R,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
- 5alpha-Cholest-7-en-3beta-ol
- 5Α-CHOLEST-7-EN-3-OL
- 5α-Cholest-7-en-3β-ol
- 7-cholestenol
- Cholest-7-en-3beta-ol
- Cholest-7-en-3-ol
- 3β-Hydroxy-5α,7-cholestene
- (3β,5α)-Cholest-7-en-3-ol (ACI)
- 5α-Cholest-7-en-3β-ol (8CI)
- 3β-Hydroxy-5α-cholest-7-ene
- 7-En-3-cholestanol
- γ-Cholestenol
- Δ7-Cholestenol
- Cholest-7-en-3-ol, (3.beta.,5.alpha.)-
- 7-Cholesterol
- cholesterol gr
- 3beta-Hydroxy-5alpha,7-cholestene
- gamma-Cholestenol
- (3beta,5alpha)-cholest-7-en-3-ol
- A936558
- (3-beta,5-alpha)-Cholest-7-en-3-ol
- cholest-7-en-ol
- CHEBI:17168
- SCHEMBL187737
- Delta7-Cholestenol
- 7-Cholesten-3-.beta.-ol
- alpha-cholest-7-en-3beta-ol
- 3.beta.-Hydroxy-5.alpha.-cholest-7-ene
- Cholesterol Pharma
- cholesterol extra pure
- AKOS024307570
- 1ST169686
- 80-99-9
- CHEMBL3138639
- gamma-Cholesterol
- delta7-Cholesten-3beta-ol
- cholesta-7-enol
- delta(sup 7)-Cholestenol
- Cholesterol - synthetic
- IZVFFXVYBHFIHY-SKCNUYALSA-N
- delta(7)-Cholestenol
- 3b-Hydroxy-5-cholestene
- 7,(5-alpha)-Cholesten-3-beta-ol
- DTXSID501015889
- NS00076595
- Q3218465
- (3S,5S,9R,10S,13R,14R,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,5,6,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
- Cholest-7-en-3-ol, (3-beta,5-alpha)-
- 7-Cholesten-3-beta-ol
- 3beta-Hydroxy-5alpha-cholest-7-ene
- (1R,2S,5S,7S,11R,14R,15R)-2,15-Dimethyl-14-[(2R)-6-methylheptan-2-yl]tetracyclo[8.7.0.02,7.011,15]heptadec-9-en-5-ol
- Cholesterol,NF Grade
- C01189
- (7)-Cholestenol
- cholesta-7-en-3beta-ol
- Delta7-cholesten-3-beta-ol
- LMST01010089
- .DELTA.7-Cholestenol
- 5-alpha-Cholest-7-en-3-beta-ol
- MFCD00056176
- (3beta,alpha)-Cholest-7-en-3-ol
- (3beta)-Cholest-7-en-3-ol
- 5-a-cholest-7-en-3-beta-ol
- Cholesterin [German]
- 6036-58-4
- 24039-00-7
- 16826-36-1
- 59531-50-9
- 80685-30-9
- 5 alpha-cholest-7-en-3 beta-ol
- Cholest-7-en-3-ol, (3-beta,5-alpha)-(9CI)
- .DELTA.7-Cholesten-3.beta.-ol
- 5a-Cholest-7-en-3b-ol
- DTXCID901474047
- Cholest-7-en-3-ol, (3beta,5alpha)-
- g-Cholesterol
- (3S,5S,9R,10S,13R,14R,17R)-10,13-dimethyl-17-((2R)-6-methylheptan-2-yl)-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-3-ol
- .gamma.-Cholestenol
- Cholesterol-synthetic
- 5.alpha.-Cholest-7-en-3.beta.-ol
-
- MDL: MFCD00056176
- Inchi: 1S/C27H46O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h10,18-21,23-25,28H,6-9,11-17H2,1-5H3/t19-,20+,21+,23-,24+,25+,26+,27-/m1/s1
- InChI Key: IZVFFXVYBHFIHY-SKCNUYALSA-N
- SMILES: C[C@@]12[C@@H]([C@H](C)CCCC(C)C)CC[C@H]1C1=CC[C@H]3C[C@H](CC[C@]3(C)[C@H]1CC2)O
Computed Properties
- Exact Mass: 386.35500
- Monoisotopic Mass: 386.354866087g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 591
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.9610 (rough estimate)
- Melting Point: 126°C
- Boiling Point: 452.8°C (rough estimate)
- Flash Point: 208.9±20.7 °C
- Refractive Index: 1.5250 (estimate)
- PSA: 20.23000
- LogP: 7.38870
- Vapor Pressure: 0.0±2.7 mmHg at 25°C
Lathosterol Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303+H313+H333
- RTECS:FZ7000000
- Storage Condition:Powder -20°C 3 years In solvent -80°C 6 months -20°C 1 month
Lathosterol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC12188-100 mg |
Lathosterol |
80-99-9 | >98% | 100mg |
$250.0 | 2022-02-28 | |
| DC Chemicals | DC12188-250 mg |
Lathosterol |
80-99-9 | >98% | 250mg |
$450.0 | 2022-02-28 | |
| DC Chemicals | DC12188-1 g |
Lathosterol |
80-99-9 | >98% | 1g |
$900.0 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L877277-5mg |
Lathosterol |
80-99-9 | ≥98% | 5mg |
¥522.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L877277-10mg |
Lathosterol |
80-99-9 | ≥98% | 10mg |
¥998.00 | 2022-01-13 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026229-100mg |
5α-cholest-7-en-3ß-ol,99% |
80-99-9 | 99% | 100mg |
¥25961 | 2024-05-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026229-25mg |
5α-cholest-7-en-3ß-ol,99% |
80-99-9 | 99% | 25mg |
¥10222 | 2024-05-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026229-5mg |
5α-cholest-7-en-3ß-ol,99% |
80-99-9 | 99% | 5mg |
¥3066 | 2024-05-21 | |
| ChemScence | CS-0062380-5mg |
Lathosterol |
80-99-9 | ≥98.0% | 5mg |
$145.0 | 2022-04-26 | |
| ChemScence | CS-0062380-10mg |
Lathosterol |
80-99-9 | ≥98.0% | 10mg |
$215.0 | 2022-04-26 |
Lathosterol Production Method
Production Method 1
Production Method 2
Production Method 3
Production Method 4
Production Method 5
2.1 Reagents: Acetic anhydride , Pyridine
3.1 Reagents: Potassium hydroxide Solvents: Methanol
Production Method 6
Production Method 7
Production Method 8
Production Method 9
Production Method 10
2.1 Reagents: Potassium hydroxide Solvents: Methanol
Production Method 11
2.1 Reagents: Ethylamine , Lithium
3.1 Reagents: Potassium hydroxide Solvents: Methanol
Lathosterol Raw materials
- Cholesta-5,7-dien-3-ol,(3b,9b)- (9CI)
- Cholestan-3-ol, 7,8-epoxy-, acetate, (3b,5a,7a,8a)-
- (3b)-7-Dehydro Cholesterol
- (10S)-3c-Acetoxy-10r.13c-dimethyl-17c-((R)-1.5-dimethyl-hexyl)-(5tH.9tH.14tH)-Delta7-tetradecahydro-1H-cyclopen
- Lathosterol
- Cholestane-3,7-diol, diacetate, (3b,5a,7a)-
- Benzenesulfonic acid, 4-methyl-, [(3β,5α)-3-(acetyloxy)cholestan-7-ylidene]hydrazide (9CI)
Lathosterol Preparation Products
Lathosterol Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
Additional information on Lathosterol
Lathosterol (CAS No. 80-99-9): A Comprehensive Guide to Its Properties, Applications, and Market Trends
Lathosterol (CAS No. 80-99-9) is a fascinating sterol compound that has garnered significant attention in both scientific research and industrial applications. As a cholesterol precursor, it plays a crucial role in the biosynthesis of steroid hormones and other vital biomolecules. This article delves into the chemical properties, biological significance, and emerging applications of Lathosterol, while also exploring its market dynamics and relevance to current health trends.
The molecular structure of Lathosterol features a steroid backbone with a hydroxyl group at position 3β and a double bond between C-7 and C-8. This unique configuration contributes to its role as an intermediate in the Kandutsch-Russell pathway of cholesterol biosynthesis. Researchers have identified Lathosterol as a potential biomarker for cholesterol metabolism disorders, making it particularly relevant in today's health-conscious society where metabolic health is a growing concern.
In the pharmaceutical industry, Lathosterol has shown promise in the development of treatments for metabolic syndrome and cardiovascular diseases. Recent studies suggest that modulating Lathosterol levels could influence cholesterol homeostasis, a topic of immense interest given the global prevalence of cholesterol-related health issues. The compound's potential applications extend to nutraceutical formulations aimed at supporting cardiovascular health.
The cosmetic industry has also recognized the value of Lathosterol, particularly in anti-aging formulations. As consumers increasingly seek science-backed skincare ingredients, Lathosterol's ability to support skin barrier function and cellular regeneration has made it a sought-after component in premium skincare products. This aligns perfectly with the current market trend toward dermocosmetics and cosmeceuticals.
From a research perspective, Lathosterol serves as an important tool for studying lipid metabolism pathways. Its role in the cholesterol biosynthesis pathway makes it valuable for investigating disorders like Smith-Lemli-Opitz syndrome and other inborn errors of metabolism. The growing field of personalized medicine has further increased interest in Lathosterol as a potential diagnostic marker.
The market for Lathosterol has seen steady growth, driven by increasing demand from both the pharmaceutical and cosmeceutical sectors. Manufacturers are focusing on developing high-purity Lathosterol to meet the stringent requirements of these industries. The compound's stability and relatively long shelf life make it attractive for commercial applications, though proper storage conditions must be maintained to preserve its quality.
Recent advancements in analytical techniques have improved our ability to detect and quantify Lathosterol in biological samples. Methods such as LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) have become gold standards for Lathosterol analysis, enabling more accurate research into its physiological roles. These technological developments have opened new avenues for Lathosterol research and potential clinical applications.
In the context of current health trends, Lathosterol research intersects with several hot topics including gut microbiome influences on cholesterol metabolism, personalized nutrition, and preventive healthcare. The compound's connection to cholesterol synthesis makes it relevant to discussions about dietary supplements and functional foods designed to support metabolic health.
Quality control remains paramount in Lathosterol production, with manufacturers implementing rigorous analytical testing protocols to ensure product consistency. The compound typically appears as a white to off-white crystalline powder, with purity specifications often exceeding 98% for research-grade material. Proper characterization using techniques like NMR spectroscopy and HPLC analysis is essential for verifying Lathosterol identity and quality.
Looking to the future, Lathosterol continues to present exciting research opportunities. Its potential applications in metabolic disorder therapeutics, diagnostic development, and cosmetic science ensure that this compound will remain an important focus of scientific investigation. As our understanding of cholesterol metabolism deepens, Lathosterol's significance in both basic research and applied sciences is likely to grow even further.
For researchers and industry professionals seeking reliable information about Lathosterol (CAS 80-99-9), this comprehensive overview highlights the compound's multifaceted importance. From its fundamental role in biochemical pathways to its emerging applications in health and wellness products, Lathosterol represents a compelling example of how basic scientific discoveries can translate into practical benefits across multiple industries.
80-99-9 (Lathosterol) Related Products
- 37772-32-0(Cholest-9(11)-en-3-ol,(3a,5a)- (9CI))
- 38819-44-2(24-Norcholesterol)
- 18472-36-1(Δ5-Avenasterol (E/Z mixture))
- 19044-06-5(24-Ethylcholesterol)
- 334974-05-9(Cholest-5-en-3-ol-3-13C,(3b)- (9CI))
- 335080-97-2(Cholest-5-en-3-ol-25,26,27-13C3,(3b)- (9CI))
- 313-04-2(Desmosterol)
- 17472-78-5(Ergosta-5,22-dien-3-ol,(3b,22E,24S)-)
- 34347-28-9(Cholesta-5,22-dien-3-ol,(3b,22E)-)
- 128-33-6(Zymosterol)